Cas no 87975-51-7 (2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N,N-diethyl-)

2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N,N-diethyl- structure
87975-51-7 structure
Product Name:2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N,N-diethyl-
CAS No:87975-51-7
MF:C10H22N2O2S
MW:234.358881473541
CID:649760
PubChem ID:15914571
Update Time:2025-04-19

2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N,N-diethyl-
    • 1-tert-butyl-N,N-diethylaziridine-2-sulfonamide
    • 87975-51-7
    • DTXSID70579430
    • Inchi: 1S/C10H22N2O2S/c1-6-11(7-2)15(13,14)9-8-12(9)10(3,4)5/h9H,6-8H2,1-5H3
    • InChI Key: PXEPPVBRDCSFIB-UHFFFAOYSA-N
    • SMILES: S(C1CN1C(C)(C)C)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 234.14019912g/mol
  • Monoisotopic Mass: 234.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.8Ų
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